5-(4-bromophenyl)-1-methyl-1H-imidazole-2-thiol
Description
5-(4-bromophenyl)-1-methyl-1H-imidazole-2-thiol, also known as MBIT, is a thiol-containing molecule with a variety of applications in scientific research. It is an important tool for studying biochemical and physiological processes, and has been used in a range of experiments and studies in the fields of biochemistry, pharmacology, and medicinal chemistry. MBIT has been found to have a wide range of biological effects, including the ability to modulate the activity of enzymes and receptors, and to act as an antioxidant.
Scientific Research Applications
Medicine
In the field of medicine, this compound can be utilized as a precursor for synthesizing various pharmacologically active molecules. Its structural features make it a candidate for developing new therapeutic agents, particularly due to the presence of an imidazole ring, which is often found in compounds with biological activity .
Chemistry
Chemically, “5-(4-bromophenyl)-1-methyl-1H-imidazole-2-thiol” serves as a building block for the synthesis of complex organic molecules. It can undergo various reactions, including coupling reactions like Suzuki-Miyaura cross-coupling, to create diverse organic compounds with potential applications in drug development and materials science .
Materials Science
This compound’s derivatives could be explored for their electronic properties, making them suitable for use in materials science. They could be incorporated into the design of organic semiconductors, light-emitting diodes (LEDs), or as part of photovoltaic materials for solar energy capture and conversion .
Environmental Science
In environmental science, derivatives of “5-(4-bromophenyl)-1-methyl-1H-imidazole-2-thiol” may be investigated for their ability to bind to pollutants or heavy metals, contributing to environmental cleanup efforts. They could also be used to develop sensors for detecting environmental toxins .
Biotechnology
Biotechnological applications might include the use of this compound in the design of new enzymes or as a ligand to bind to specific proteins, which could be useful in various biotechnological processes or as part of diagnostic tools .
Agriculture
In agriculture, the compound could be modified to create new pesticides or herbicides. Its structural framework allows for the attachment of various functional groups, which can be tailored to target specific agricultural pests or weeds, potentially leading to more effective crop protection strategies .
properties
IUPAC Name |
4-(4-bromophenyl)-3-methyl-1H-imidazole-2-thione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrN2S/c1-13-9(6-12-10(13)14)7-2-4-8(11)5-3-7/h2-6H,1H3,(H,12,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AITWYEPLXUJOKF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CNC1=S)C2=CC=C(C=C2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrN2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-bromophenyl)-1-methyl-1H-imidazole-2-thiol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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